Cas no 885273-03-0 (4-Oxazolecarboxaldehyde,2-(3-bromophenyl)-)

4-Oxazolecarboxaldehyde,2-(3-bromophenyl)- is a brominated oxazole derivative with a reactive aldehyde functional group, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the 3-bromophenyl substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex heterocyclic frameworks. Its oxazole core contributes to its potential as a precursor for bioactive molecules, including agrochemicals and medicinal compounds. The aldehyde group allows for further derivatization, enabling the introduction of diverse functional groups. This compound is particularly useful in the development of novel materials and drug candidates due to its structural versatility and reactivity.
4-Oxazolecarboxaldehyde,2-(3-bromophenyl)- structure
885273-03-0 structure
Product Name:4-Oxazolecarboxaldehyde,2-(3-bromophenyl)-
CAS No:885273-03-0
MF:C10H6BrNO2
MW:252.064141750336
CID:710966
PubChem ID:53407335
Update Time:2025-10-14

4-Oxazolecarboxaldehyde,2-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxaldehyde,2-(3-bromophenyl)-
    • 2-(3-bromophenyl)-1,3-oxazole-4-carbaldehyde
    • 2-(3-Bromo-phenyl)-oxazole-4-carbaldehyde
    • 2-(3-BROMOPHENYL)OXAZOLE-4-CARBALDEHYDE,
    • 885273-03-0
    • DTXSID00695879
    • FT-0714453
    • AB27463
    • 2-(3-Bromophenyl)oxazole-4-carbaldehyde
    • Inchi： 1S/C10H6BrNO2/c11-8-3-1-2-7(4-8)10-12-9(5-13)6-14-10/h1-6H
    • InChI Key： ZEOOGBFQVOYRRB-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C1=NC(C=O)=CO1

Computed Properties

  • Exact Mass: 250.95800
  • Monoisotopic Mass: 250.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.10000
  • LogP: 2.91660

4-Oxazolecarboxaldehyde,2-(3-bromophenyl)- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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